Cas no 2060030-18-2 (tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate)

• Product Name: tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate
• CAS No: 2060030-18-2
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• MDL: MFCD30499717
• CID: 5153852
• PubChem ID: 125453452
• Update Time: 2025-10-30

tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1,2,3,4-tetrahydro-6-methoxy-8-quinolinyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate

• MDL： MFCD30499717
• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(18)17-12-9-11(19-4)8-10-6-5-7-16-13(10)12/h8-9,16H,5-7H2,1-4H3,(H,17,18)
• InChI Key： WGMHRXUACSMFAV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2=C(C=C(OC)C=1)CCCN2

Additional information on tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate

Comprehensive Overview of tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate (CAS No. 2060030-18-2)

The compound tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate (CAS No. 2060030-18-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydroquinoline core and a carbamate protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

One of the key reasons for the growing interest in tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate is its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The methoxy and tetrahydroquinoline moieties in its structure contribute to its versatility, enabling modifications that can lead to novel pharmacophores. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such intermediates, as they serve as building blocks for high-throughput screening and molecular docking studies.

From a synthetic perspective, the carbamate group in this compound acts as a protective moiety for amines, a feature highly sought after in peptide synthesis and prodrug design. This attribute aligns with the current focus on green chemistry and sustainable synthesis, as it reduces the need for harsh deprotection conditions. Moreover, the tert-butyl group enhances the compound's stability, making it suitable for long-term storage and transportation, a critical factor for pharmaceutical manufacturers and research laboratories.

In the context of drug development, tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate has been explored for its potential to modulate neurotransmitter receptors and ion channels. These properties are particularly relevant given the rising prevalence of neurological disorders such as Alzheimer's disease and Parkinson's disease. Searches for CNS-active compounds and neuroprotective agents often lead to inquiries about this molecule, underscoring its significance in contemporary biomedical research.

The compound's CAS No. 2060030-18-2 is frequently referenced in patent literature and academic publications, reflecting its utility in proprietary formulations and experimental studies. Its inclusion in chemical databases and reagent catalogs further facilitates its accessibility to researchers worldwide. As the demand for tailor-made intermediates grows, suppliers and custom synthesis providers are increasingly offering this compound to meet the needs of innovative drug projects.

Another area where tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate shines is in the realm of catalysis and asymmetric synthesis. Its structure can be leveraged to create chiral environments, enabling the production of enantiomerically pure compounds. This is particularly valuable in the development of chiral drugs, where stereochemistry plays a crucial role in efficacy and safety. The compound's compatibility with transition metal catalysts and organocatalysts further expands its applicability.

In summary, tert-butyl N-(6-methoxy-1,2,3,4-tetrahydroquinolin-8-yl)carbamate (CAS No. 2060030-18-2) is a multifaceted compound with broad relevance in pharmaceutical research, organic synthesis, and material science. Its structural features and functional groups make it a cornerstone for innovative chemical solutions, addressing some of the most pressing challenges in modern science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research and industrial applications.